Cas no 87568-42-1 (2-Azetidinone, 1-(4-methoxyphenyl)-3-methyl-3-(phenylsulfinyl)-)

• Product Name: 2-Azetidinone, 1-(4-methoxyphenyl)-3-methyl-3-(phenylsulfinyl)-
• CAS No: 87568-42-1
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 655085
• PubChem ID: 71412594
• Update Time: 2025-04-19

2-Azetidinone, 1-(4-methoxyphenyl)-3-methyl-3-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(4-methoxyphenyl)-3-methyl-3-(phenylsulfinyl)-
• 3-(benzenesulfinyl)-1-(4-methoxyphenyl)-3-methylazetidin-2-one
• 87568-42-1
• DTXSID40832140

• Inchi： 1S/C17H17NO3S/c1-17(22(20)15-6-4-3-5-7-15)12-18(16(17)19)13-8-10-14(21-2)11-9-13/h3-11H,12H2,1-2H3
• InChI Key： HZBXGNWUKIOMHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C)C(N(C2C=CC(=CC=2)OC)C1)=O)=O

Computed Properties

• Exact Mass: 315.09291458g/mol
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų